Cas no 1361719-44-9 (3-Chloro-5-(2,5-dichlorophenyl)isonicotinaldehyde)

• Product Name: 3-Chloro-5-(2,5-dichlorophenyl)isonicotinaldehyde
• CAS No: 1361719-44-9
• MF: C₁₂H₆Cl₃NO
• MW: 286.541140079498
• CID: 4926689
• Update Time: 2025-10-30

3-Chloro-5-(2,5-dichlorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2,5-dichlorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H6Cl3NO/c13-7-1-2-11(14)8(3-7)9-4-16-5-12(15)10(9)6-17/h1-6H
• InChI Key： LYQDWMUSVKATSJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=NC=C(C=1C=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 3.8
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-5-(2,5-dichlorophenyl)isonicotinaldehyde

3-Chloro-5-(2,5-dichlorophenyl)isonicotinaldehyde: A Comprehensive Overview

The compound 3-Chloro-5-(2,5-dichlorophenyl)isonicotinaldehyde, with the CAS number 1361719-44-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chlorinated isonicotinaldehyde moiety and a dichlorophenyl group. The combination of these functional groups imparts distinctive chemical and biological properties, making it a subject of interest for researchers exploring novel chemical entities and their applications.

Recent studies have highlighted the potential of 3-Chloro-5-(2,5-dichlorophenyl)isonicotinaldehyde in various areas, including drug discovery and material science. Its structure allows for versatile reactivity, enabling it to participate in a wide range of chemical transformations. For instance, the presence of multiple chlorine atoms in the molecule suggests that it could serve as a valuable intermediate in the synthesis of more complex compounds with enhanced bioactivity or stability.

One of the most intriguing aspects of this compound is its ability to engage in nucleophilic aromatic substitution reactions. This property has been leveraged in recent research to develop new methodologies for constructing heterocyclic frameworks. By strategically positioning substituents on the aromatic ring, chemists can control the reactivity and selectivity of these reactions, leading to the formation of highly functionalized molecules with potential applications in pharmaceuticals and agrochemicals.

In addition to its synthetic utility, 3-Chloro-5-(2,5-dichlorophenyl)isonicotinaldehyde has also been investigated for its biological activity. Preliminary assays have indicated that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. These findings suggest that it could serve as a lead compound for developing anti-inflammatory agents or modulators of cellular signaling pathways.

The synthesis of 3-Chloro-5-(2,5-dichlorophenyl)isonicotinaldehyde typically involves a multi-step process that combines chlorination reactions with aldehyde formation techniques. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is readily available for further studies. The use of modern catalytic systems and green chemistry principles has also contributed to making the synthesis more efficient and environmentally friendly.

Looking ahead, the potential applications of 3-Chloro-5-(2,5-dichlorophenyl)isonicotinaldehyde are vast and varied. Its structural features make it an ideal candidate for exploring new chemical space in drug discovery programs. Moreover, its ability to undergo diverse transformations opens up opportunities for creating novel materials with tailored properties.

In conclusion, 3-Chloro-5-(2,5-dichlorophenyl)isonicotinaldehyde, with its unique structure and versatile reactivity, represents a promising compound for advancing both fundamental and applied research in chemistry and biology. As ongoing studies continue to uncover its full potential, this molecule is poised to play a significant role in shaping future innovations across multiple disciplines.